3-(5-amino-4-chloro-1,2-oxazol-3-yl)propanoic acid
Overview
Description
3-(5-Amino-4-chloro-1,2-oxazol-3-yl)propanoic acid, also known as 3-chloro-5-amino-2-oxazolpropionic acid (CAOPA), is an important biological molecule that has found a wide range of applications in scientific research. CAOPA is a small molecule that can be used to modify proteins, enzymes, and other biological molecules, making it a useful tool in the fields of biochemistry, molecular biology, and medicinal chemistry.
Scientific Research Applications
CAOPA has a wide range of applications in scientific research. It is used to modify proteins, enzymes, and other biological molecules, allowing researchers to study their structure and function. CAOPA can also be used to modify peptides and proteins to create novel therapeutic agents. Additionally, CAOPA can be used to modify DNA and RNA, which can be used to study gene expression and regulation.
Mechanism of Action
The mechanism of action of CAOPA is not well understood. However, it is known that CAOPA binds to proteins, enzymes, and other biological molecules, which can alter their structure and function. This binding can lead to changes in the activity of the molecule, leading to changes in the biochemical and physiological effects of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of CAOPA are not well understood. However, it is known that CAOPA can modulate the activity of proteins, enzymes, and other biological molecules. This can lead to changes in the activity of the molecule, leading to changes in the biochemical and physiological effects of the molecule.
Advantages and Limitations for Lab Experiments
CAOPA has several advantages and limitations as a tool for use in lab experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, CAOPA can be used to modify proteins, enzymes, and other biological molecules, allowing researchers to study their structure and function. However, CAOPA is not very stable and can be easily degraded by heat, light, and oxygen. Additionally, CAOPA can be toxic and can cause adverse effects in some organisms.
Future Directions
There are numerous potential future directions for the use of CAOPA in scientific research. One potential direction is the development of novel therapeutic agents based on CAOPA-modified peptides and proteins. Additionally, CAOPA could be used to study gene expression and regulation. Furthermore, CAOPA could be used to study the biochemical and physiological effects of various biological molecules. Finally, CAOPA could be used to study the effects of environmental toxins on organisms.
Synthesis Methods
CAOPA can be synthesized in a variety of ways. The most common method is the reaction of chloroacetic acid with an amine in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces the desired product, CAOPA, in a high yield. Other methods of synthesis include the reaction of chloroacetic acid with an alkylamine in the presence of a catalyst, such as palladium chloride, or the reaction of chloroacetic acid with an amine in the presence of a Lewis acid, such as boron trifluoride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(5-amino-4-chloro-1,2-oxazol-3-yl)propanoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-chloro-3-nitrobenzoic acid", "ethyl glycinate hydrochloride", "sodium hydroxide", "thionyl chloride", "ammonium hydroxide", "sodium bicarbonate", "hydrochloric acid", "sodium nitrite", "sodium azide", "sodium borohydride", "acetic acid", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "1. Nitration of 4-chloro-3-nitrobenzoic acid with a mixture of nitric and sulfuric acids to yield 4-chloro-3-nitrobenzoic acid", "2. Reduction of the nitro group in 4-chloro-3-nitrobenzoic acid to an amino group using sodium borohydride in the presence of acetic acid to yield 4-chloro-3-amino benzoic acid", "3. Conversion of 4-chloro-3-amino benzoic acid to 5-amino-4-chloro-1,2-oxazol-3-yl acetic acid by reacting with ethyl glycinate hydrochloride in the presence of sodium hydroxide and thionyl chloride", "4. Hydrolysis of 5-amino-4-chloro-1,2-oxazol-3-yl acetic acid with ammonium hydroxide to yield 5-amino-4-chloro-1,2-oxazol-3-yl acetic acid", "5. Diazotization of 5-amino-4-chloro-1,2-oxazol-3-yl acetic acid with sodium nitrite and hydrochloric acid to yield the diazonium salt", "6. Reaction of the diazonium salt with sodium azide in the presence of triethylamine and N,N-dimethylformamide to yield 3-(5-amino-4-chloro-1,2-oxazol-3-yl)propanoic acid", "7. Purification of the product by recrystallization from diethyl ether and water" ] } | |
CAS RN |
1524829-98-8 |
Molecular Formula |
C6H7ClN2O3 |
Molecular Weight |
190.6 |
Purity |
95 |
Origin of Product |
United States |
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